Cas no 1598097-25-6 (1-(1-Aminocyclopropyl)but-3-yn-1-one)

• Product Name: 1-(1-Aminocyclopropyl)but-3-yn-1-one
• CAS No: 1598097-25-6
• MF: C₇H₉NO
• MW: 123.152461767197
• CID: 5797541
• PubChem ID: 116576448
• Update Time: 2025-06-23

1-(1-Aminocyclopropyl)but-3-yn-1-one Chemical and Physical Properties

Names and Identifiers

• EN300-794759
• 1598097-25-6
• 1-(1-aminocyclopropyl)but-3-yn-1-one
• 1-(1-Aminocyclopropyl)but-3-yn-1-one

• Inchi： 1S/C7H9NO/c1-2-3-6(9)7(8)4-5-7/h1H,3-5,8H2
• InChI Key： DZHAHWDOGNSGMW-UHFFFAOYSA-N
• SMILES： O=C(CC#C)C1(CC1)N

Computed Properties

• Exact Mass: 123.068413911g/mol
• Monoisotopic Mass: 123.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 43.1Ų

Additional information on 1-(1-Aminocyclopropyl)but-3-yn-1-one

1-(1-Aminocyclopropyl)but-3-yn-1-one: A Comprehensive Overview

1-(1-Aminocyclopropyl)but-3-yn-1-one (CAS No. 1598097-25-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive aminocyclopropyl and but-3-yn-1-one moieties, offers a range of potential applications in drug discovery and development. This article provides a detailed overview of the chemical structure, synthesis methods, biological activities, and recent research advancements associated with this compound.

The chemical structure of 1-(1-Aminocyclopropyl)but-3-yn-1-one is noteworthy for its combination of a cyclic amine and an acetylene group. The aminocyclopropyl ring is a three-membered ring with an amino group attached, which imparts unique electronic and steric properties to the molecule. The presence of the but-3-yn-1-one moiety, a terminal alkyne with a ketone functionality, further enhances the compound's reactivity and potential for conjugation with other molecules. These structural features make 1-(1-Aminocyclopropyl)but-3-yn-1-one an attractive candidate for various chemical reactions and biological studies.

The synthesis of 1-(1-Aminocyclopropyl)but-3-yn-1-one has been explored through several methods, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of a suitable alkyne with a cyclopropylamine derivative under appropriate conditions. For instance, the reaction of propargyl bromide with cyclopropylamine in the presence of a base such as potassium tert-butoxide can yield the desired product. Another method involves the use of transition metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, to introduce the aminocyclopropyl group onto an alkyne substrate. These synthetic routes have been optimized to achieve high yields and regioselectivity, making them suitable for large-scale production.

In terms of biological activities, 1-(1-Aminocyclopropyl)but-3-yn-1-one has shown promising results in various assays. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in disease pathways. For example, it has been reported to exhibit inhibitory activity against certain kinases, which are key targets in cancer therapy. Additionally, the compound has been investigated for its anti-inflammatory properties, showing potential in modulating inflammatory responses in cellular models. These findings highlight the therapeutic potential of 1-(1-Aminocyclopropyl)but-3-yn-1-one and warrant further exploration in preclinical and clinical settings.

The pharmacological profile of 1-(1-Aminocyclopropyl)but-3-yn-1-one has also been studied to understand its mechanism of action and safety profile. In vitro studies have shown that the compound can selectively target specific protein targets without significant cytotoxicity to normal cells. This selectivity is crucial for minimizing side effects and improving therapeutic outcomes. Furthermore, preliminary pharmacokinetic studies have indicated favorable absorption, distribution, metabolism, and excretion (ADME) properties, suggesting that the compound may be suitable for further development as a drug candidate.

The potential applications of 1-(1-Aminocyclopropyl)but-3-yn-1-one extend beyond its direct biological activities. The unique structural features of this compound make it an excellent building block for constructing more complex molecules with enhanced functionalities. For instance, it can be used as a starting material for synthesizing peptidomimetics or other bioactive compounds through click chemistry reactions. The versatility of this approach has led to the development of novel drug candidates with improved potency and selectivity.

In conclusion, 1-(1-Aminocyclopropyl)but-3-yn-1-one (CAS No. 1598097-25-6) is a promising compound with a rich chemical structure that offers multiple avenues for research and development. Its unique combination of an aminocyclopropyl ring and a